Cas no 1968885-29-1 (4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine)

• Product Name: 4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine
• CAS No: 1968885-29-1
• MF: C₁₂H₁₅ClN₂OS
• MW: 270.778300523758
• CID: 5944406
• PubChem ID: 106814487
• Update Time: 2025-05-25

4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine
• 4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine
• 1968885-29-1
• EN300-1267704

• Inchi： 1S/C12H15ClN2OS/c1-4-16-6-5-9-14-11(13)10-7(2)8(3)17-12(10)15-9/h4-6H2,1-3H3
• InChI Key： LXKZDVWQCKOKLU-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CCOCC)=N1)SC(C)=C2C

Computed Properties

• Exact Mass: 270.0593620g/mol
• Monoisotopic Mass: 270.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine

Comprehensive Overview of 4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine (CAS No. 1968885-29-1)

The compound 4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine (CAS No. 1968885-29-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thienopyrimidine core and ethoxyethyl side chain, make it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions related to this compound is: "What are the synthetic routes for 4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine?" The synthesis typically involves multi-step reactions, starting with the condensation of appropriately substituted thiophene derivatives with pyrimidine precursors. Recent advancements in green chemistry have also led to more sustainable synthetic approaches, reducing the use of hazardous reagents and improving yields. This aligns with the growing demand for environmentally friendly methodologies in organic synthesis.

The thieno[2,3-d]pyrimidine scaffold, a key structural motif in this compound, is known for its bioisosteric properties with purines. This similarity has driven interest in its potential as a kinase inhibitor or GPCR modulator, topics frequently searched in academic and industrial circles. Computational studies, including molecular docking and QSAR modeling, have highlighted the compound's affinity for specific biological targets, further fueling research into its therapeutic applications.

Another hot topic is the compound's solubility and stability under various conditions, which are critical for formulation development. Researchers often search for "4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine solubility in DMSO" or "storage recommendations for CAS 1968885-29-1." Studies indicate that the compound exhibits moderate solubility in polar organic solvents and requires protection from light and moisture for long-term stability.

In the agrochemical sector, derivatives of thienopyrimidine have shown promise as plant growth regulators and pest control agents. While specific data on 4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine in this context is limited, its structural analogs have demonstrated activity against fungal pathogens, making it a subject of ongoing investigation. This aligns with the global push for sustainable agriculture and reduced reliance on traditional pesticides.

Analytical characterization of this compound is another area of interest, with techniques like HPLC, NMR, and mass spectrometry being commonly employed. Researchers frequently search for "HPLC methods for 4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine analysis" or "CAS 1968885-29-1 NMR spectrum." Recent publications have detailed optimized chromatographic conditions for its quantification, which is vital for quality control in manufacturing processes.

The future directions for research on this compound are likely to focus on its structure-activity relationships (SAR) and derivatization to enhance its biological properties. With the rise of AI-driven drug discovery, there is growing interest in using machine learning models to predict the activity of thienopyrimidine derivatives, including this compound. This approach could accelerate the identification of novel applications and optimize its performance in various settings.

In summary, 4-chloro-2-(2-ethoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine (CAS No. 1968885-29-1) represents a versatile scaffold with significant potential across multiple industries. Its unique chemical properties, combined with the growing body of research on its synthesis and applications, position it as a compound of enduring interest in scientific and industrial communities.